Cas no 164668-13-7 (1,4-Dimethyl-3-(trifluoromethyl)-1h-pyrazol-5-amine)

• Product Name: 1,4-Dimethyl-3-(trifluoromethyl)-1h-pyrazol-5-amine
• CAS No: 164668-13-7
• MF: C₆H₈F₃N₃
• MW: 179.1430311203
• MDL: MFCD11209554
• CID: 2191829
• PubChem ID: 33783361
• Update Time: 2025-09-23

1,4-Dimethyl-3-(trifluoromethyl)-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-3-(trifluoromethyl)-1h-pyrazol-5-amine
• SCHEMBL15942159
• 1,4-dimethyl-3-(trifluoromethyl)-1H-pyrazol-5-amine, 95%
• AKOS009336056
• Z385401090
• QRLFNOIUGQYYQU-UHFFFAOYSA-N
• SB12079
• PGA66813
• 963-290-6
• CS-0184335
• MFCD11209554
• DA-09551
• EN300-136656
• 164668-13-7
• 2,4-dimethyl-5-(trifluoromethyl)pyrazol-3-amine

• MDL： MFCD11209554
• Inchi： 1S/C6H8F3N3/c1-3-4(6(7,8)9)11-12(2)5(3)10/h10H2,1-2H3
• InChI Key： QRLFNOIUGQYYQU-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 179.06703175Da
• Monoisotopic Mass: 179.06703175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 235.3±40.0 °C at 760 mmHg
• Flash Point: 96.1±27.3 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

1,4-Dimethyl-3-(trifluoromethyl)-1h-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)